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Compound of Interest

Compound Name: urolithin M5

Cat. No.: B1258381 Get Quote

For researchers, scientists, and professionals in drug development, the proper management of

specialized compounds like Urolithin M5 is paramount for laboratory safety and experimental

integrity. This guide provides essential information on the operational handling and disposal of

Urolithin M5, ensuring that its use is both safe and effective.

Properties and Storage of Urolithin M5
Urolithin M5, an intestinal microbial metabolite of ellagitannins, is noted for its potential as a

neuraminidase inhibitor with antiviral properties.[1][2][3] Understanding its physical and

chemical properties is the first step toward safe handling.
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Property Value Source(s)

Molecular Formula C13H8O7 [4][5]

Molecular Weight 276.2 g/mol [4][5]

Appearance Pale brown to brown solid [5]

Purity (HPLC) ≥96% [5]

Solubility

- In DMSO: ≥40.2 mg/mL- In

Ethanol: ≥20.2 mg/mL- In

Water: Insoluble

[4]

Long-term Storage
-20°C for up to 3 years (as

powder)
[3][4]

Short-term Storage

Room temperature for short

periods; 4°C for up to 6

months

[5]

Proper Disposal Procedures for Urolithin M5
While specific disposal instructions for Urolithin M5 are not extensively documented, general

best practices for chemical waste management in a laboratory setting should be strictly

followed. As Urolithin A, a related compound, is not classified as a hazardous substance, it is

reasonable to handle Urolithin M5 with similar precautions until more specific data is available.

[6]

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including chemical-resistant gloves, safety goggles, and a lab coat.[6]

Avoid Contamination: Prevent the compound from entering drains or waterways.[6]

Small Spills: In the event of a small spill, clean the area with an inert absorbent material.[6]

Containerization: Place the waste Urolithin M5, including any contaminated absorbent

material, into a suitable, clearly labeled container for chemical waste.[6]
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Institutional Guidelines: Follow all local, state, and federal regulations, as well as your

institution's specific protocols for chemical waste disposal. Consult with your institution's

Environmental Health and Safety (EHS) department for definitive guidance.

Documentation: Maintain a log of all disposed chemical waste as required by your institution.

Experimental Workflow: Preparing Urolithin M5 for
In Vitro Studies
The following diagram outlines a standard workflow for preparing Urolithin M5 for use in

laboratory experiments, from initial handling to the creation of a stock solution.
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Preparation of Urolithin M5 Stock Solution

Start: Retrieve Urolithin M5 from -20°C storage

Weigh required amount of Urolithin M5 powder in a fume hood

1. Acclimatize to RT

Dissolve in appropriate solvent (e.g., DMSO) to desired concentration

2. Transfer to sterile tube

Vortex or sonicate to ensure complete dissolution

3. Mix thoroughly

Filter-sterilize the stock solution using a 0.22 µm syringe filter

4. Ensure sterility

Aliquot into sterile microcentrifuge tubes

5. Prepare for storage

Store aliquots at -20°C or -80°C for long-term use

6. Label clearly

End: Stock solution ready for experimental use

Click to download full resolution via product page

Caption: A typical workflow for preparing a Urolithin M5 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

